Cas no 339019-31-7 (4-{6-[(4-Chlorophenyl)sulfanyl]-2-phenyl-4-pyrimidinyl}morpholine)

• Product Name: 4-{6-[(4-Chlorophenyl)sulfanyl]-2-phenyl-4-pyrimidinyl}morpholine
• CAS No: 339019-31-7
• MF: C₂₀H₁₈ClN₃OS
• MW: 383.894422054291
• CID: 5015645
• Update Time: 2023-08-25

4-{6-[(4-Chlorophenyl)sulfanyl]-2-phenyl-4-pyrimidinyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{6-[(4-chlorophenyl)sulfanyl]-2-phenyl-4-pyrimidinyl}morpholine
• 4-{6-[(4-chlorophenyl)sulfanyl]-2-phenylpyrimidin-4-yl}morpholine
• MLS000326619
• Bionet1_002996
• HMS577B18
• HMS2180E24
• SMR000179178
• 4-{6-[(4-Chlorophenyl)sulfanyl]-2-phenyl-4-pyrimidinyl}morpholine

• Inchi： 1S/C20H18ClN3OS/c21-16-6-8-17(9-7-16)26-19-14-18(24-10-12-25-13-11-24)22-20(23-19)15-4-2-1-3-5-15/h1-9,14H,10-13H2
• InChI Key： NVGGHEIBFBOAHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=CC(=NC(C2C=CC=CC=2)=N1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 423
• XLogP3: 5
• Topological Polar Surface Area: 63.6